Cas no 1396814-80-4 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide
• CAS No: 1396814-80-4
• MF: C₁₉H₂₁N₃OS₂
• MW: 371.519541501999
• CID: 5401565
• Update Time: 2025-07-17

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-3-phenylsulfanylpropanamide
• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C19H21N3OS2/c1-22-14-16(17-8-5-12-25-17)21-18(22)9-11-20-19(23)10-13-24-15-6-3-2-4-7-15/h2-8,12,14H,9-11,13H2,1H3,(H,20,23)
• InChI Key： FTJXDXLAOUEOPW-UHFFFAOYSA-N
• SMILES： C(NCCC1N(C)C=C(C2SC=CC=2)N=1)(=O)CCSC1=CC=CC=C1

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide

Comprehensive Overview of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1396814-80-4)

The compound N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1396814-80-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an imidazole ring with thiophene and phenylsulfanyl moieties, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The imidazole-thiophene hybrid core of this compound aligns with current trends in fragment-based drug design, where researchers focus on optimizing pharmacokinetic properties and binding affinity. Notably, its phenylsulfanyl side chain may enhance membrane permeability, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 1396814-80-4 exemplifies the growing interest in heterocyclic compounds with multifunctional groups. Its synthesis typically involves Pd-catalyzed cross-coupling reactions to assemble the thiophene-imidazole backbone, followed by amide coupling to introduce the propanamide tail. Such methodologies are frequently discussed in green chemistry forums, as scientists seek eco-friendly alternatives to traditional organic synthesis.

The compound's structure-activity relationship (SAR) is another area of intense study. Computational models suggest that the methyl group at the 1-position of the imidazole ring could influence metabolic stability, while the thiophene ring might contribute to π-stacking interactions with protein targets. These insights are invaluable for medicinal chemists working on personalized medicine approaches, a field increasingly shaped by AI-driven drug discovery tools.

Beyond pharmaceuticals, N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-3-(phenylsulfanyl)propanamide has potential applications in organic electronics. Its conjugated system and sulfur-containing groups could make it suitable for organic semiconductors or sensors, aligning with the global push for sustainable materials. This dual applicability underscores its versatility and relevance to cross-disciplinary research.

For researchers sourcing this compound, key considerations include purity (>98%), solubility in DMSO or ethanol, and storage conditions (typically -20°C under inert atmosphere). These parameters are frequently queried in scientific databases and chemical vendor platforms, reflecting the compound's niche but growing user base. As interest in tailored molecular probes expands, CAS No. 1396814-80-4 is poised to remain a compound of significant academic and industrial interest.